5-chloro-1-(3,4-dichlorobenzyl)-N-(4-methoxyphenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5-chloro-1-[(3,4-dichlorophenyl)methyl]-N-(4-methoxyphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H15Cl3N2O3/c1-28-15-5-3-14(4-6-15)24-19(26)13-9-18(23)20(27)25(11-13)10-12-2-7-16(21)17(22)8-12/h2-9,11H,10H2,1H3,(H,24,26)
• InChI Key: SGLXGKGIYNSOKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CN(C(=O)C(=C2)Cl)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C20H15Cl3N2O3
• Molecular Weight: 437.7 g/mol
• CAS No.: 339023-93-7

Description

5-chloro-1-(3,4-dichlorobenzyl)-N-(4-methoxyphenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C20H15Cl3N2O3 and its molecular weight is 437.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research efforts have been dedicated to synthesizing novel compounds with potential biological activities. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from natural products like visnaginone and khellinone has been reported. These compounds have been evaluated as COX-1/COX-2 inhibitors, displaying significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, the synthesis and photophysical evaluation of 2-methoxy- and 2-morpholino pyridine compounds have been undertaken, revealing their potential as highly emissive fluorophores in both solution and the solid state (Hagimori et al., 2019).

Medicinal Chemistry Applications

The exploration of pyridinecarboxamide derivatives for their potential in treating neurological conditions such as Alzheimer's disease has been a significant area of research. One study used a selective serotonin 1A (5-HT1A) molecular imaging probe for quantifying receptor densities in Alzheimer's patients, highlighting the compound's diagnostic utility (Kepe et al., 2006). Additionally, compounds with a pyridinecarboxamide structure have been evaluated for their anticonvulsant properties, demonstrating the importance of such molecules in developing new therapeutic agents (Kubicki et al., 2000).

Material Science Applications

In the realm of material science, the synthesis of aromatic polyamides incorporating polyalicyclic cardo groups presents an example of the structural versatility and potential applications of pyridinecarboxamide derivatives. These polymers exhibit high thermal stability and solubility in polar aprotic solvents, making them suitable for various high-performance applications (Hsiao et al., 1999).